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For Researchers, Scientists, and Drug Development Professionals

Introduction
A thorough understanding of the solid-state properties of active pharmaceutical ingredients

(APIs) is fundamental for drug development. The crystal structure of a compound provides

definitive information about its three-dimensional atomic arrangement, which in turn influences

critical physicochemical properties such as solubility, stability, and bioavailability. This technical

guide is dedicated to the crystal structure of 2,5-dimethylbenzoic acid.

A comprehensive search of publicly available scientific literature and crystallographic

databases indicates that the definitive crystal structure of 2,5-dimethylbenzoic acid has not

yet been reported.[1] To provide a practical and illustrative guide on the principles and

methodologies involved in such a crystallographic analysis, this document will focus on the

structurally related compound, N-(2,5-Dimethylphenyl)-2-methylbenzamide. This analogue

shares the key 2,5-dimethylphenyl moiety and its detailed crystal structure analysis serves as a

valuable proxy for understanding the experimental protocols and data presentation relevant to

the target molecule.[1]

Crystallographic Data of the Analogue Compound:
N-(2,5-Dimethylphenyl)-2-methylbenzamide
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The crystallographic data for N-(2,5-Dimethylphenyl)-2-methylbenzamide, obtained from single-

crystal X-ray diffraction, is summarized in the table below.[1][2]

Parameter Value

Empirical Formula C₁₆H₁₇NO

Formula Weight 239.31

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions
a = 4.90104 (10) Å, b = 5.85657 (16) Å, c =

45.8291 (12) Å

Volume 1315.45 (6) Å³

Z (Molecules per unit cell) 4

Calculated Density 1.207 Mg/m³

Absorption Coefficient 0.08 mm⁻¹

Wavelength 0.71073 Å (Mo Kα)

Temperature 295 K

Experimental Protocols
The determination of a crystal structure is a multi-step process that begins with the synthesis

and crystallization of the compound, followed by X-ray diffraction data collection and

subsequent structure solution and refinement.

Synthesis and Crystallization
Single crystals of N-(2,5-Dimethylphenyl)-2-methylbenzamide suitable for X-ray diffraction were

obtained by the slow evaporation of an ethanol solution at room temperature.[1] The quality of

the crystal is a critical factor that directly influences the resolution and accuracy of the final

structure.
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X-ray Data Collection
A single crystal of suitable size and quality was mounted on an Oxford Diffraction Xcalibur

Ruby Gemini diffractometer.[1][2] The crystal was maintained at a constant temperature of 295

K and irradiated with monochromatic X-rays (Mo Kα radiation, λ = 0.71073 Å).[1][2] As the

crystal is rotated, a series of diffraction patterns are collected by a detector. These patterns

provide information about the electron density distribution within the crystal.

Structure Solution and Refinement
The collected diffraction data was processed to solve and refine the crystal structure. The

structure was solved using direct methods with the SHELXS97 program and refined by full-

matrix least-squares on F² using SHELXL97.[2]
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Crystal Structure Determination Workflow

Synthesis of Compound

Crystallization (Slow Evaporation)

Single-Crystal X-ray Diffraction

Data Collection (Diffractometer)

Structure Solution (e.g., SHELXS)

Structure Refinement (e.g., SHELXL)

Validation and Analysis

Click to download full resolution via product page

Workflow for Crystal Structure Determination.

Molecular and Crystal Structure of N-(2,5-
Dimethylphenyl)-2-methylbenzamide
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In the crystal structure of N-(2,5-Dimethylphenyl)-2-methylbenzamide, the molecules are linked

into chains by intermolecular N—H⋯O hydrogen bonds, which run along the a-axis of the

crystal.[2] The two aromatic rings in the molecule are nearly coplanar, with a dihedral angle of

1.9 (2)°.[2] The amide group is twisted with respect to both the 2-methylphenyl and the 2,5-

dimethylphenyl rings.[2]

Intermolecular Hydrogen Bonding

Molecule A
(...-N-H)

Molecule B
(O=C-...)

N-H···O Hydrogen Bond

Click to download full resolution via product page

Intermolecular Hydrogen Bonding in the Crystal.

Conclusion
While the definitive crystal structure of 2,5-dimethylbenzoic acid is not currently available in

the public domain, the analysis of the structurally similar compound, N-(2,5-Dimethylphenyl)-2-

methylbenzamide, provides a robust framework for understanding the experimental

methodologies and the nature of the data obtained from single-crystal X-ray diffraction. Such

studies are crucial in the field of drug development, as they provide fundamental insights into

the solid-state properties of molecules, which are essential for designing stable and effective

pharmaceutical formulations. The elucidation of the crystal structure of 2,5-dimethylbenzoic
acid in the future would be a valuable addition to the scientific literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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